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Compound of Interest

5-Phenylthiophene-2-
Compound Name:
carbaldehyde

Cat. No.: B091291

For researchers, scientists, and drug development professionals, the responsible management
of chemical waste is a critical component of laboratory safety and environmental stewardship.
This guide provides a detailed, step-by-step operational plan for the proper disposal of 5-
Phenylthiophene-2-carbaldehyde (CAS No. 19163-21-4), ensuring compliance with safety
regulations and minimizing environmental impact.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is imperative to handle 5-Phenylthiophene-2-
carbaldehyde with appropriate personal protective equipment (PPE). This includes, but is not
limited to, safety goggles or face shields, chemical-resistant gloves (such as nitrile), and a lab
coat.[1][2] All handling of the compound and its waste should occur within a certified chemical
fume hood to prevent inhalation of dust or vapors.

Key Data for Safe Handling and Disposal

A summary of essential quantitative data for 5-Phenylthiophene-2-carbaldehyde is provided
below. Understanding these properties is crucial for risk assessment and the formulation of
safe disposal strategies.
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Property Value Source
CAS Number 19163-21-4 [11[2][3][41[5]
Molecular Formula C11HsOS [1112][31[4]
Molecular Weight 188.25 g/mol [1112][3]
Appearance Solid [11121[3]
Melting Point 92-95 °C [1][2][3]
Storage Class 11 - Combustible Solids [11[3]

Step-by-Step Disposal Protocol

The recommended and safest method for the disposal of 5-Phenylthiophene-2-carbaldehyde
is through an approved hazardous waste disposal facility.[6][7] Attempting to neutralize or treat
the chemical in-house without validated procedures can be dangerous. The combustion of
thiophene-containing compounds, for instance, can produce toxic sulfur dioxide gas.

Waste Segregation and Collection

Proper segregation of waste is the first critical step.

e Solid Waste: Collect unreacted 5-Phenylthiophene-2-carbaldehyde, contaminated
weighing paper, spatulas, and other disposable labware in a designated, leak-proof
hazardous waste container made of a compatible material like high-density polyethylene
(HDPE).

» Liquid Waste: If the compound is in a solution, collect the waste in a clearly labeled, leak-
proof hazardous waste container. Do not mix this waste with other incompatible waste
streams.

o Contaminated PPE: Dispose of gloves, disposable lab coats, and other contaminated
personal protective equipment in a designated hazardous waste bag.

Labeling of Waste Containers

Accurate and clear labeling is essential for safety and regulatory compliance.
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o All waste containers must be clearly labeled with the words "Hazardous Waste".

e The full chemical name, "5-Phenylthiophene-2-carbaldehyde”, and the CAS Number
(19163-21-4) must be included.

« Indicate the primary hazards associated with the compound, such as "Combustible Solid"
and "Irritant".

« Include the date of waste generation and the approximate quantity.

Storage of Hazardous Waste

Proper storage of the collected waste is crucial to prevent accidents.

» Store sealed hazardous waste containers in a designated, well-ventilated, and secure waste
accumulation area.

o Ensure the storage area is away from heat, sparks, and open flames.[6]

e Incompatible materials, such as strong oxidizing agents, strong bases, and strong reducing
agents, should be stored separately.[6]

Spill Management

In the event of a spill, immediate and appropriate action is necessary.
e Evacuate the area and ensure it is well-ventilated.
* Remove all sources of ignition.[6]

e Wearing appropriate PPE, contain the spill using an inert absorbent material such as
vermiculite or sand.

o Carefully sweep or shovel the absorbed material into a labeled hazardous waste container.

» Clean the spill area thoroughly with a suitable solvent, followed by soap and water. Collect all
cleaning materials as hazardous waste.
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Final Disposal

The final step is the transfer of the hazardous waste to a certified facility.

» Arrange for the collection and disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal
contractor.

» Under no circumstances should this chemical be emptied into drains or disposed of in
regular trash.[8]
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Caption: Disposal workflow for 5-Phenylthiophene-2-carbaldehyde.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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